Cas no 236406-55-6 (Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate)

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate is a protected spirocyclic amine derivative widely used as a key intermediate in pharmaceutical synthesis. Its rigid spirocyclic structure enhances conformational control, making it valuable for designing bioactive molecules. The tert-butyloxycarbonyl (Boc) group provides selective protection for the secondary amine, enabling further functionalization under mild conditions. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles and peptidomimetics. Its high purity and stability under standard storage conditions ensure reliable performance in multi-step synthetic routes. The spirocyclic scaffold also contributes to improved metabolic stability and bioavailability in drug candidates.

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate structure

236406-55-6 structure

Product Name:Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate

CAS No:236406-55-6

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD09834803

CID:67144

PubChem ID:23282935

Update Time:2025-06-06

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonane
- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nane
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid tert-butyl ester
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester
- tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate
- 2,7-Diaza-spiro[3.5]nonane-2-carbox
- AC1Q1MXI
- AG-E-69259
- CTK4F1962
- MolPort-003-986-645
- SureCN484569
- ylic acid tert-butyl ester
- 1,1-Dimethylethyl2,7-diazaspiro[3.5]nonane-2-carboxylate
- 2-BOC-2,7-DIAZASPIRO[3.5]NONANE
- 2-N-Boc-2,7-diazaspiro[3.5]nonane
- HWLNKJXLGQVMJH-UHFFFAOYSA-N
- BH251
- BCP23994
- 2,7-diaza-spiro[3.5]nonane-2-carb
- 2-Boc-2,7-diaza-spiro[3.5]nonane
- A4935
- 2,7-diaza-spiro[3.5]nonane-2-carboxylic acid tert-butyl ester
- W-205210
- DS-10482
- AM20090257
- Z1123686400
- F8887-3843
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid,1,1-dimethylethyl ester
- EN300-73843
- SB10181
- CS-D0149
- 236406-55-6
- SY027594
- AKOS015838354
- tert-butyl 2,7-diazaspiro[3.5]-nonane-2-carboxylate
- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonane, AldrichCPR
- SCHEMBL484569
- MFCD09834803
- 2,7-Diazaspiro3.5nonane-2-carboxylic acid tert-butyl ester
- FT-0602192
- BP-11953
- DTXSID40632526
- DB-013059
- Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate
- MDL： MFCD09834803
- Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(9-14)4-6-13-7-5-12/h13H,4-9H2,1-3H3
- InChI Key： HWLNKJXLGQVMJH-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2(CCNCC2)C1)=O

Computed Properties

Exact Mass: 226.16826
Monoisotopic Mass: 226.168
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.1

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.08
Boiling Point: 319.4°C at 760 mmHg
Flash Point: 147°C
Refractive Index: 1.517
PSA: 41.57
LogP: 1.87360

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P273
Hazard Category Code： 52-25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate Pricemore >>

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Ambeed	A117499-1g	2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonane	236406-55-6	97%	1g	$12.0	2025-02-26
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